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Compound of Interest

Compound Name: Fenuron

Cat. No.: B033495 Get Quote

Introduction
Fenuron is a broad-spectrum phenylurea herbicide primarily used for the control of a wide

range of annual and perennial broadleaf weeds and some grasses. Its mode of action is the

inhibition of photosynthesis at Photosystem II (PSII).[1] This document provides detailed

application notes and protocols for researchers, scientists, and drug development professionals

conducting weed control research with fenuron. It covers experimental design, application

procedures, efficacy evaluation, and data presentation, along with mandatory visualizations of

key pathways and workflows.

Chemical and Physical Properties of Fenuron
A thorough understanding of fenuron's properties is crucial for designing effective and safe

research protocols.
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Property Value

Chemical Name 1,1-dimethyl-3-phenylurea

CAS Number 101-42-8

Molecular Formula C₉H₁₂N₂O

Molecular Weight 164.20 g/mol

Appearance White, crystalline solid

Water Solubility 3.85 g/L at 25°C

Mode of Action Photosystem II inhibitor

Data Presentation: Efficacy of Phenylurea
Herbicides
Quantitative data on the efficacy of fenuron against specific weed species is not readily

available in comprehensive tabular format in the public domain. Therefore, the following tables

present efficacy data for closely related and well-studied phenylurea herbicides, diuron and

linuron, which share the same mode of action as fenuron. This data can serve as a valuable

reference for estimating the potential efficacy of fenuron in research trials.

Table 1: Efficacy of Diuron on Common Broadleaf Weeds
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Weed
Species

Scientific
Name

Application
Rate (kg
a.i./ha)

% Control
(Visual
Assessmen
t)

Growth
Stage at
Application

Reference

Redroot

Pigweed

Amaranthus

retroflexus
0.221 80

Pre-

emergence
[2]

Redroot

Pigweed

Amaranthus

retroflexus
0.284 95

Pre-

emergence
[2]

Common

Lambsquarter

s

Chenopodiu

m album
1.0 >90

Pre-

emergence
[3]

Black

Nightshade

Solanum

nigrum
0.56 87-96 5-leaf stage [4]

Table 2: Efficacy of Linuron on Common Broadleaf Weeds

Weed
Species

Scientific
Name

Application
Rate (L/ha
of 400g/L
SC)

% Control
(Visual
Assessmen
t)

Growth
Stage at
Application

Reference

Redroot

Pigweed

Amaranthus

spp.
1.0 - 1.5

Good to

Excellent

Pre-

emergence
[1]

Common

Lambsquarter

s

Chenopodiu

m album
1.0 - 1.5

Good to

Excellent

Pre-

emergence
[1]

Common

Lambsquarter

s

Chenopodiu

m album
1.1 - 2.25 Good

Post-

emergence

(up to 4 true

leaves)

[5]

Black

Nightshade

Solanum

nigrum
2.25 - 4.5 Good

Pre-

emergence
[5]
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Experimental Protocols
Pre-Emergence Herbicide Efficacy Trial
This protocol outlines a standard methodology for evaluating the pre-emergence efficacy of

fenuron in a field setting.

Objective: To determine the dose-response relationship of fenuron on target weed species

when applied pre-emergence.

Experimental Design:

Design: Randomized Complete Block Design (RCBD) with a minimum of four replications.

Plot Size: Minimum of 2m x 5m to allow for representative weed populations and minimize

edge effects.

Treatments:

Untreated Control (weedy check)

Hand-weeded Control (weed-free check)

Fenuron at a range of application rates (e.g., 0.5, 1.0, 2.0, 4.0 kg a.i./ha). Rates should be

selected based on preliminary studies or literature on similar herbicides.

A commercial standard herbicide for comparison.

Procedure:

Site Selection and Preparation: Choose a field with a known history of uniform weed

infestation. Prepare the seedbed according to standard agricultural practices for the intended

crop (if any).

Herbicide Application:

Calibrate a research plot sprayer to deliver a precise volume of spray solution (e.g., 200-

400 L/ha).
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Apply fenuron treatments evenly to the soil surface immediately after planting the crop or

before weed emergence.

Data Collection:

Weed Density and Biomass: At 2, 4, and 8 weeks after treatment (WAT), count the number

of individual weed species within a randomly placed quadrat (e.g., 0.25 m²) in each plot.

Harvest the above-ground biomass of each weed species within the quadrat, dry at 70°C

for 72 hours, and record the dry weight.

Visual Efficacy Assessment: At the same time points, visually assess the percent weed

control for each species on a scale of 0% (no control) to 100% (complete control) relative

to the untreated control.[6]

Crop Phytotoxicity: If a crop is present, visually assess any injury (e.g., chlorosis, necrosis,

stunting) on a scale of 0% (no injury) to 100% (plant death) at regular intervals.[6]

Post-Emergence Herbicide Efficacy Trial
This protocol is designed to assess the efficacy of fenuron when applied to emerged weeds.

Objective: To evaluate the efficacy of fenuron on emerged target weed species at different

growth stages.

Experimental Design:

Similar to the pre-emergence trial (RCBD, plot size, replications).

Treatments:

Untreated Control

Fenuron at a range of application rates.

A commercial standard post-emergence herbicide.

Treatments should be applied at different weed growth stages (e.g., 2-4 leaf stage, 4-6

leaf stage).
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Procedure:

Site Selection and Weed Establishment: Allow target weeds to emerge and reach the desired

growth stages uniformly across the experimental area.

Herbicide Application: Apply fenuron treatments to the foliage of the target weeds using a

calibrated sprayer. Ensure thorough coverage.

Data Collection:

Visual Efficacy Assessment: Visually assess percent weed control at 1, 2, and 4 WAT.

Weed Biomass: At 4 WAT, harvest the above-ground biomass of surviving weeds in a

designated area within each plot, dry, and weigh.

Soil Persistence and Residue Analysis
This protocol describes a method for determining the persistence of fenuron in the soil.

Objective: To measure the dissipation rate (half-life) of fenuron in a specific soil type under

field conditions.

Procedure:

Field Application: Apply fenuron at a known rate to designated plots.

Soil Sampling:

Collect soil samples at regular intervals (e.g., 0, 7, 14, 30, 60, and 90 days after

application).

From each plot, collect multiple soil cores (e.g., 10-15) from the top 0-10 cm and combine

them to form a composite sample.

Store samples frozen (-20°C) until analysis to prevent further degradation.[1]

Sample Extraction and Analysis:
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Extract fenuron from the soil samples using an appropriate solvent (e.g., acetonitrile or

methanol).

Analyze the extracts using High-Performance Liquid Chromatography (HPLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) to quantify the concentration of fenuron.

Data Analysis: Plot the concentration of fenuron over time and calculate the dissipation half-

life (DT₅₀) using first-order kinetics.

Mandatory Visualization
Signaling Pathway of Fenuron's Mode of Action
Fenuron inhibits photosynthesis by blocking the electron transport chain in Photosystem II. It

binds to the D1 protein of the PSII complex, specifically at the Q₈ binding site, thereby

preventing the binding of plastoquinone (PQ).[2][7][8] This blockage halts the flow of electrons,

leading to the production of reactive oxygen species that cause cellular damage and ultimately

plant death.[2][9]

Photosystem II (in Thylakoid Membrane)

Inhibition Downstream Effects

P680 Pheophytine- QA (Plastoquinone)e- QB Binding Site
(on D1 Protein)

e- Plastoquinone (PQ)Electron Flow Blocked

Electron Transport Chain HaltedFenuron

Binds to D1 Protein

Reactive Oxygen Species (ROS) Production Cellular Damage
(Lipid Peroxidation) Plant Death

Click to download full resolution via product page

Fenuron's inhibition of the photosynthetic electron transport chain in Photosystem II.

Experimental Workflow for a Pre-Emergence Herbicide
Trial
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The following diagram illustrates the logical flow of a typical pre-emergence herbicide efficacy

trial.

Start: Site Selection
& Field Preparation

Experimental Design
(RCBD, 4 Reps)

Define Treatments:
- Untreated Control

- Hand-Weeded Control
- Fenuron (Multiple Rates)

- Standard Herbicide

Herbicide Application
(Pre-emergence)

Data Collection
(2, 4, 8 WAT)

Assess:
- Weed Density & Biomass
- Visual Efficacy (% Control)

- Crop Phytotoxicity (%)

Statistical Analysis
(ANOVA, Dose-Response Curves)

Reporting of Results
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Workflow for a pre-emergence herbicide efficacy research trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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